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Get Quote

Analytical Method 1: Fast LPGC-MS Analysis

This method is designed for rapid and efficient analysis, significantly reducing run time and helium

consumption compared to conventional GC-MS [1].

Sample Preparation: Prepare standard solutions in methanol. For this method, a working
concentration of 2 µg/mL was used, stored in polypropylene vials [1].

Instrument Configuration: The analysis utilizes an Agilent 7890B GC system coupled with a 5977A
MSD, equipped with a specific LPGC column kit [1].

The table below summarizes the key parameters for both conventional and faster LPGC methods:

Parameter Conventional GC-MS LPGC-MS

Column Rtx-200ms, 30 m x 0.25 mm ID, 0.25

µm [1]

LPGC Rtx-200 column kit (10 m

analytical + 5 m restrictor) [1]

Carrier Gas Helium, 1.2 mL/min [1] Helium, 0.9 mL/min [1]

Oven Temp.
Program

35 °C (hold 1 min) to 280 °C at 15
°C/min (hold 5 min) [1]

35 °C (hold 0.5 min) to 280 °C at 35
°C/min (hold 5 min) [1]

Injection 1 µL, split (split ratio 5:1) [1] 1 µL, pulsed split (30 psi until 0.15 min)
[1]
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Parameter Conventional GC-MS LPGC-MS

Injection Liner Topaz precision inlet liner, 4.0 mm x
6.3 x 78.5 [1]

Same as conventional [1]

Injection Temp. 280 °C [1] 280 °C [1]

MS Detection SIM mode, 131 m/z, start at 2.5 min

[1]

SIM mode, 131 m/z, start at 1.5 min [1]

Transfer Line
Temp.

280 °C [1] 280 °C [1]

Ion Source Temp. 250 °C [1] 250 °C [1]

Retention Time
(10:2 FTOH)

6.65 minutes [1] 3.53 minutes [1]

Analytical Method 2: Trace Analysis via TD-GC-MS/MS

This method is tailored for measuring trace levels of 10:2 FTOH emitted from consumer products into indoor

air, using Thermal Desorption for sample introduction [2] [3].

Chemicals & Standards: 10:2 FTOH (97.0%) can be sourced from Apollo Scientific or as a certified

solution from Wellington Laboratories. A deuterated internal standard (e.g., 10:2 FTOH [M+4]) is
recommended for quantification [2] [3].

Air Sampling: Vapor-phase analytes are collected onto sorbent tubes (e.g., SilcoNert), which can be
used in passive or active (pumped) sampling modes [2] [3].

Instrument Configuration: The analysis requires a Thermal Desorption unit coupled to a GC-triple
quadrupole MS/MS system [2] [3].

The table below outlines the core conditions for the TD-GC-MS/MS method:

Parameter Configuration

TD Tube Sorbent SilcoNert (CAMSCO or Markes International) [2]
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Parameter Configuration

TD Desorption Using a TD autosampler [2] [3]

GC Column Not explicitly specified in the provided results.

MS Analysis Tandem Mass Spectrometry (GC-MS/MS) [2] [3]

Ionization Mode Electron Ionization (EI) [2]

Acquisition
Mode

Multiple Reaction Monitoring (MRM) [2] [3]

Key MRM
Transition

A primary transition is monitored for 10:2 FTOH (specific precursor > product ion
pair based on method optimization) [2] [3].

Internal
Standard

10:2 FTOH [M+4] (dideutero- 13C2) [2] [3]

Workflow for GC-MS Analysis of 10:2 FTOH

The following diagram illustrates the general logical workflow for the analysis, from sample preparation to

data acquisition, incorporating elements from both described methods.
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Start Analysis

Sample Preparation
• Standard in methanol

• Use polypropylene vials

Select GC-MS Method

Fast LPGC-MS
• High throughput
• SIM detection

 For speed

Trace TD-GC-MS/MS
• Ultra-sensitive
• MRM detection

 For sensitivity

Inject Sample
• Pulsed split injection

• Specific temp. program

Thermal Desorption
• TD tube desorption

• Trap & focus analytes

Chromatographic Separation
• LPGC column

• Fast temp. program

Chromatographic Separation
• Optimized GC column

MS Detection & Quantitation
• SIM mode (131 m/z)

MS/MS Detection & Quantitation
• MRM mode

• Use of internal standard

Data Analysis & Reporting

Click to download full resolution via product page

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s773546?utm_src=pdf-body-img
https://www.smolecule.com/products/s773546?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Important Practical Considerations

Material Compatibility: Always use polypropylene vials for standard preparation and storage. Other
materials may adsorb FTOHs, leading to inaccurate results and loss of analyte [2] [1].

Method Selection Rationale: The choice between the two primary methods depends on the
application. Use the LPGC-MS method for high-throughput analysis of liquid samples where speed is

critical. Use the TD-GC-MS/MS method when analyzing volatile FTOHs in air samples or when the
highest level of sensitivity and selectivity is required for complex matrices [2] [3] [1].

Quality Control: For robust trace analysis, incorporate a deuterated or 13C-labeled internal standard
(e.g., 10:2 FTOH [M+4]) to correct for potential matrix effects and instrument variability [2] [3].

I hope these detailed application notes and protocols are helpful for your research. Should you require further

clarification on any of the methodologies, please feel free to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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